5-fluoro-2-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H14FN3O4S/c1-21-11-5-4-10(14)9-12(11)22(19,20)16-7-8-17-13(18)3-2-6-15-17/h2-6,9,16H,7-8H2,1H3
• InChI Key: KXJYIXNYMKMTPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C13H14FN3O4S
• Molecular Weight: 327.33 g/mol

Description

5-fluoro-2-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as Compound A, is a small molecule compound that has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Antiproliferative Activity

Research on substituted N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives, including those with methoxy and fluoro groups, has demonstrated potential antiproliferative effects against various tumor cell lines, such as breast cancer and neuroblastoma. These findings suggest that similar structural derivatives, like 5-fluoro-2-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide, could be explored for their antiproliferative activities as part of cancer research efforts (Motavallizadeh et al., 2014).

Photochemical Properties

Studies on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have highlighted their high singlet oxygen quantum yield and potential as Type II photosensitizers for photodynamic cancer therapy. The photophysical and photochemical properties of these compounds, particularly their good fluorescence properties and singlet oxygen production, indicate that similar compounds could be useful in developing new treatments for cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Benzenesulfonamide derivatives have also been explored for their cyclooxygenase-2 (COX-2) inhibitory properties, suggesting a potential for the development of new anti-inflammatory drugs. The structure-activity relationship studies of these compounds provide a foundation for the synthesis of new derivatives with improved selectivity and potency for COX-2 inhibition, indicating possible research applications in the development of treatments for conditions associated with inflammation (Pal et al., 2003).